Cas no 1141669-45-5 (2-chloro-4-(1H-imidazol-1-yl)benzaldehyde)

• Product Name: 2-chloro-4-(1H-imidazol-1-yl)benzaldehyde
• CAS No: 1141669-45-5
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• MDL: MFCD11656799
• CID: 1056087
• PubChem ID: 21251659
• Update Time: 2025-06-13

2-chloro-4-(1H-imidazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(1H-imidazol-1-yl)benzaldehyde
• 2-Chloro-4-(1-imidazolyl)benzaldehyde
• 2-chloro-4-imidazol-1-ylbenzaldehyde
• 5503AJ
• TRA0082260
• SY004872
• AB1000249
• AB0064244
• 2-chloro-4-(1H-imidazol-1-yl)benzaldehyde

• MDL： MFCD11656799
• Inchi： 1S/C10H7ClN2O/c11-10-5-9(2-1-8(10)6-14)13-4-3-12-7-13/h1-7H
• InChI Key： BUUCGRMFXGLDNV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CC(=C1)N1C=NC=C1

Computed Properties

• Exact Mass: 206.02500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Topological Polar Surface Area: 34.9

Experimental Properties

• PSA: 34.89000
• LogP: 2.33820

Additional information on 2-chloro-4-(1H-imidazol-1-yl)benzaldehyde

Comprehensive Overview of 2-chloro-4-(1H-imidazol-1-yl)benzaldehyde (CAS No. 1141669-45-5)

2-chloro-4-(1H-imidazol-1-yl)benzaldehyde (CAS No. 1141669-45-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure combining an imidazole ring and a benzaldehyde moiety, serves as a versatile intermediate in synthetic chemistry. Its CAS number 1141669-45-5 is frequently searched in scientific databases, reflecting its relevance in drug discovery and material science applications.

The growing interest in heterocyclic compounds like 2-chloro-4-(1H-imidazol-1-yl)benzaldehyde aligns with current trends in green chemistry and sustainable synthesis. Researchers are actively exploring its potential as a building block for biologically active molecules, particularly in the development of antifungal agents and enzyme inhibitors. The compound's chloro and aldehyde functional groups make it a valuable precursor for cross-coupling reactions, a hot topic in modern organic synthesis methodologies.

From an industrial perspective, CAS 1141669-45-5 has shown promise in catalysis research and polymer chemistry. Its molecular architecture allows for diverse modifications, making it suitable for creating functional materials with tailored properties. Recent patent literature reveals innovative applications in electronic materials and coordination chemistry, addressing the increasing demand for high-performance specialty chemicals.

The synthesis and characterization of 2-chloro-4-(1H-imidazol-1-yl)benzaldehyde continue to be important subjects in academic research. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity and structure. These quality control aspects are crucial for researchers who frequently search for "purity standards for CAS 1141669-45-5" or "analytical methods for imidazole derivatives".

In the context of drug discovery, this compound's pharmacophore features have attracted attention for designing targeted therapies. The imidazole component is particularly noteworthy, as it appears in numerous FDA-approved drugs. This connection to medicinal chemistry makes 2-chloro-4-(1H-imidazol-1-yl)benzaldehyde a frequent subject in searches related to "imidazole-based drug development" and "small molecule therapeutics".

Environmental considerations regarding specialty chemicals like 1141669-45-5 have also emerged as a significant discussion point. The scientific community shows increasing interest in "biodegradable chemical intermediates" and "eco-friendly synthesis routes", areas where this compound's derivatives may offer advantages. Such environmental aspects are becoming crucial factors in chemical industry decision-making processes.

From a commercial standpoint, the global market for fine chemicals including 2-chloro-4-(1H-imidazol-1-yl)benzaldehyde is experiencing steady growth. Suppliers and manufacturers often search for information about "bulk availability of CAS 1141669-45-5" and "custom synthesis services", reflecting the compound's industrial importance. Proper storage conditions and handling protocols are additional frequently searched topics related to this chemical.

The future research directions for 2-chloro-4-(1H-imidazol-1-yl)benzaldehyde appear promising, particularly in emerging fields like computational chemistry and molecular modeling. Scientists are increasingly combining experimental work with in silico studies to predict the compound's behavior in various applications. This interdisciplinary approach aligns with current trends in chemical research and development.

In conclusion, 2-chloro-4-(1H-imidazol-1-yl)benzaldehyde (CAS No. 1141669-45-5) represents an important chemical intermediate with diverse applications across multiple scientific disciplines. Its relevance to contemporary research themes such as sustainable chemistry, drug discovery, and advanced materials ensures continued interest from both academic and industrial communities. As research progresses, new applications for this versatile compound are likely to emerge, further solidifying its position in specialty chemical markets.